![molecular formula C8H15NO2 B1439162 Ethyl 1-(aminomethyl)cyclobutanecarboxylate CAS No. 911060-83-8](/img/structure/B1439162.png)
Ethyl 1-(aminomethyl)cyclobutanecarboxylate
Overview
Description
Ethyl 1-(aminomethyl)cyclobutanecarboxylate, also known as AMCB or Ethyl AMCB, is a synthetic organic compound with diverse applications in scientific research, chemical synthesis, and pharmaceuticals. It has a molecular weight of 157.21 .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H15NO2/c1-2-11-7(10)8(6-9)4-3-5-8/h2-6,9H2,1H3
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a density of 0.928 g/mL at 25 °C . The compound should be stored in a dark place, under an inert atmosphere, at 2-8°C .Scientific Research Applications
Synthesis Methods and Chemical Reactions The synthesis and structural applications of Ethyl 1-(aminomethyl)cyclobutanecarboxylate involve various chemical processes. Heisig and Stodola (2003) explored the alkylation, cyclization, and decarboxylation reactions involving cyclobutanedicarboxylic acid and cyclobutanecarboxylic acid as products or reactants. Similarly, André et al. (2011, 2013) focused on synthesizing cyclobutane γ-amino acids and their stereoisomers, highlighting the use of photochemical [2+2] cycloaddition reactions. Kabalka et al. (2002) synthesized a cyclobutanecarboxylic acid derivative as a potential agent for boron neutron capture therapy, emphasizing the importance of the alkylation step in the synthesis. Fu Zhi-feng (2004) presented a novel and practical method for synthesizing 1-aminocyclobutanecarboxylic acid, showcasing its potential for industrial applications. These studies demonstrate the diverse chemical reactions and methods employed in synthesizing cyclobutanecarboxylic acid derivatives and their potential applications in various scientific and industrial fields (Heisig & Stodola, 2003), (André et al., 2011), (André et al., 2013), (Kabalka et al., 2002), (Fu Zhi-feng, 2004).
Biomedical Applications In the realm of biomedical applications, cyclobutanecarboxylic acid derivatives have shown promise. Kabalka et al. (2002) synthesized a derivative for use in boron neutron capture therapy, indicating its potential as a therapeutic agent. The synthesis involved key steps like alkylation and Bucherer-Strecker synthesis, highlighting the complexity and potential of these compounds in medical applications (Kabalka et al., 2002).
Chemical Analysis and Methodology Bulens et al. (2011) provided an integrated set of protocols for analyzing ethylene biosynthesis, including the measurement of ethylene itself and key metabolites. Their work aimed at optimizing protocols for efficiency, repeatability, and accuracy, which is crucial for consistent and efficient implementation of these methods in scientific research (Bulens et al., 2011).
Polymer Chemistry In the field of polymer chemistry, Pang et al. (2003) explored the oligomerization of ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate, demonstrating the potential of cyclobutanecarboxylic acid derivatives in the synthesis of complex polymers and their applications in various industries (Pang et al., 2003).
Mechanism of Action
Target of Action
It is known that this compound is a cyclic amino acid derivative, which suggests it may interact with biological systems in a similar manner to other amino acids and their derivatives.
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is able to permeate the blood-brain barrier . These properties suggest that Ethyl 1-(aminomethyl)cyclobutanecarboxylate could have good bioavailability.
Safety and Hazards
The compound is classified under GHS07 for safety. It may cause an allergic skin reaction (H317), serious eye irritation (H319), and may cause allergy or asthma symptoms or breathing difficulties if inhaled (H334) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
ethyl 1-(aminomethyl)cyclobutane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-11-7(10)8(6-9)4-3-5-8/h2-6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPEFDMPXVMDHKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20669279 | |
Record name | Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20669279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
911060-83-8 | |
Record name | Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20669279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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